Cas no 2172220-28-7 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid
• CAS No: 2172220-28-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6179088
• PubChem ID: 165561766
• Update Time: 2025-10-22

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}-2-methylpropanoic acid
• EN300-1506200
• 2172220-28-7

• Inchi： 1S/C27H26N2O5/c1-27(2,25(31)32)29(3)24(30)17-12-14-18(15-13-17)28-26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-15,23H,16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： RWDWGTGGRGTKFH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid (CAS No. 2172220-28-7)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid (CAS No. 2172220-28-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of N-methylformamide and incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and stability under various reaction conditions.

The structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid is characterized by a central N-methylformamido group attached to a substituted phenyl ring, which itself is linked to a Fmoc-protected amino group. The presence of the methyl group on the propanoic acid moiety adds steric hindrance, which can influence the compound's reactivity and solubility properties.

In recent years, this compound has been studied for its potential applications in drug development, particularly in the design of novel therapeutic agents. The Fmoc protecting group is known for its ability to mask reactive amino groups during synthetic processes, allowing for the precise construction of complex molecules. Once the synthesis is complete, the Fmoc group can be readily removed under mild conditions, making it an ideal choice for the preparation of peptides and other bioactive compounds.

The chemical properties of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid have been extensively characterized through various spectroscopic techniques, including NMR and mass spectrometry. These studies have provided detailed insights into the compound's conformational flexibility and electronic properties, which are crucial for understanding its behavior in biological systems.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising inhibitory effects on specific enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of proteases and kinases, which are key targets in the treatment of cancer and neurodegenerative diseases. These findings suggest that 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid could serve as a lead compound for the development of new therapeutic agents.

The synthesis of this compound typically involves a multi-step process that begins with the formation of the protected amino group using Fmoc chemistry. Subsequent steps include the introduction of the N-methylformamido group and the final attachment of the propanoic acid moiety. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

Beyond its potential as a therapeutic agent, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid has also found applications in analytical chemistry. Its unique structure and functional groups make it suitable for use as a reference standard or internal standard in various analytical methods, such as HPLC and LC-MS.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}-2-methylpropanoic acid (CAS No. 2172220-28-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.